1-{4-[(4-tert-butylphenyl)carbonyl]-1H-pyrrol-2-yl}-2,2,2-trichloroethan-1-one
Overview
Description
1-{4-[(4-tert-Butylphenyl)carbonyl]-1H-pyrrol-2-yl}-2,2,2-trichloroethan-1-one, also known as 4-tert-butyl-2,2,2-trichloro-1-pyrrolidone (TTCP), is a synthetic chemical compound that is used in a variety of applications. It is a colorless, odorless, and crystalline solid with a melting point of approximately 124 °C and a boiling point of approximately 200 °C. TTCP is a member of the pyrrolidone family of compounds and is a versatile reagent with a wide range of uses in organic synthesis and research.
Scientific Research Applications
Luminescent Polymers
Polymers containing the pyrrolo[3,4-c]pyrrole-1,4-dione unit, related to 1-{4-[(4-tert-butylphenyl)carbonyl]-1H-pyrrol-2-yl}-2,2,2-trichloroethan-1-one, have been synthesized and exhibit strong fluorescence and high quantum yields. These polymers are soluble in common organic solvents and show significant potential for applications in luminescent materials (Zhang & Tieke, 2008).
Synthesis of Substituted Pyrroles
Methods for synthesizing substituted pyrroles, including structures related to this compound, have been developed. These include microwave-assisted synthesis techniques which offer efficient and high-yield pathways for creating these compounds, potentially useful in various chemical and pharmaceutical applications (Wyrębek et al., 2009).
Electrodeposition for Supercapacitor Applications
Electropolymerization of pyrrole and related compounds, including 3-(4- tert- butylphenyl)thiophene, has been explored for creating materials for supercapacitors. These polymers demonstrate high specific capacitance and improved cycling stability, indicating their potential in energy storage applications (Yue et al., 2012).
properties
IUPAC Name |
1-[4-(4-tert-butylbenzoyl)-1H-pyrrol-2-yl]-2,2,2-trichloroethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl3NO2/c1-16(2,3)12-6-4-10(5-7-12)14(22)11-8-13(21-9-11)15(23)17(18,19)20/h4-9,21H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBMFYZCQYAQAJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)C2=CNC(=C2)C(=O)C(Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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